2-(4-fluorophenoxy)-N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[5-methyl-2-[1-(3-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C24H20FN7O3/c1-14-4-3-5-17(10-14)31-22-19(12-26-31)23(34)29-24(28-22)32-20(11-15(2)30-32)27-21(33)13-35-18-8-6-16(25)7-9-18/h3-12H,13H2,1-2H3,(H,27,33)(H,28,29,34)
• InChI Key: NBROGNCOGZLIHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)COC5=CC=C(C=C5)F
• Molecular Formula: C24H20FN7O3
• Molecular Weight: 473.5 g/mol

Description

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It could involve multiple steps, each with its own reactants, reagents, and conditions.

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer and Anti-inflammatory Properties : The synthesis and biological evaluation of pyrazole derivatives, including those with similar structural motifs, have shown promise in medicinal chemistry, particularly for their anticancer and anti-inflammatory properties. For example, pyrazoles synthesized through various chemical reactions have been explored for their biological activities, including antioxidant, anti-breast cancer, and anti-inflammatory effects. These compounds have demonstrated significant interactions with enzymes like Cyclooxygenase-2 and Phosphoinositide-3-Kinase, which are crucial in inflammation and breast cancer respectively (Thangarasu et al., 2019). Additionally, novel pyrazolo[1,5-a]pyrimidines have been investigated for their binding affinity to the translocator protein 18 kDa (TSPO), indicating their potential as biomarkers for neuroinflammatory processes and cancer imaging (Damont et al., 2015).

Corrosion Inhibition : Pyrazoline derivatives have been studied for their role in corrosion inhibition, particularly for mild steel in acidic solutions. This application is crucial for industries where metal durability and longevity are critical. Experimental and computational studies have shown that pyrazoline compounds can effectively inhibit corrosion, offering insights into the development of new materials for industrial applications (Lgaz et al., 2020).

Herbicidal Activity : The synthesis of pyrazolo[3,4-d]pyrimidine derivatives has also been explored for their potential herbicidal activity. These compounds have shown effectiveness against various plant species, demonstrating the versatility of pyrazole-based compounds in agricultural applications (Luo et al., 2017).